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Compound of Interest

Compound Name: Asomate

Cat. No.: B121781 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Our comprehensive search for scientific literature and data regarding the application of

Asomate in plant pathology research has yielded limited information. The available evidence

suggests that Asomate is an organo-arsenic fungicide that is now largely considered obsolete.

[1] Regulatory bodies in regions such as Great Britain and the European Union have not

approved its use as a plant protection agent.[1] Consequently, modern research detailing its

use, efficacy, and underlying mechanisms of action in plant pathology is scarce.

The data that can be found primarily consists of general information, such as its former use

against a variety of fungal pests including powdery mildew, anthracnose, scab, sheath blight,

and leaf blight on crops like cucurbits, apples, pears, rice, and soybeans.[1] However, specific

quantitative data on its effectiveness, detailed experimental protocols, and insights into its

impact on plant signaling pathways are not available in the contemporary scientific literature.

It is possible that the query intended to investigate a different compound, perhaps one with a

similar-sounding name that is currently active in plant pathology research. For instance,

Jasmonates are a well-studied class of plant hormones that play a crucial role in plant defense

signaling pathways against various pathogens and pests.[2][3][4]

Should you be interested in the application of Jasmonates or any other specific compound in

plant pathology research, please provide the corrected term. We would be pleased to generate

detailed Application Notes and Protocols, complete with quantitative data tables, experimental

methodologies, and signaling pathway diagrams as originally requested.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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